N-(3-chloro-4-methoxyphenyl)-2-[5-(3,4-difluorophenyl)-4,6-dioxo-4,5,6,6a-tetrahydropyrrolo[3,4-d][1,2,3]triazol-1(3aH)-yl]acetamide

• IUPAC Name: N-(3-chloro-4-methoxyphenyl)-2-[5-(3,4-difluorophenyl)-4,6-dioxo-3a,6a-dihydropyrrolo[3,4-d]triazol-3-yl]acetamide
• InChI: InChI=1S/C19H14ClF2N5O4/c1-31-14-5-2-9(6-11(14)20)23-15(28)8-26-17-16(24-25-26)18(29)27(19(17)30)10-3-4-12(21)13(22)7-10/h2-7,16-17H,8H2,1H3,(H,23,28)
• InChI Key: ANIWNYBSTHIDRR-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)NC(=O)CN2C3C(C(=O)N(C3=O)C4=CC(=C(C=C4)F)F)N=N2)Cl
• Molecular Formula: C19H14ClF2N5O4
• Molecular Weight: 449.8 g/mol
• CAS No.: 1052563-19-5

Description

N-(3-chloro-4-methoxyphenyl)-2-[5-(3,4-difluorophenyl)-4,6-dioxo-4,5,6,6a-tetrahydropyrrolo[3,4-d][1,2,3]triazol-1(3aH)-yl]acetamide is a useful research compound. Its molecular formula is C19H14ClF2N5O4 and its molecular weight is 449.8. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

The compound N-(3-chloro-4-methoxyphenyl)-2-[5-(3,4-difluorophenyl)-4,6-dioxo-4,5,6,6a-tetrahydropyrrolo[3,4-d][1,2,3]triazol-1(3aH)-yl]acetamide is part of a broad class of chemicals that have been the subject of various synthesis and chemical property investigations. For instance, Bektaş et al. (2007) synthesized novel 4,5-disubstituted-2,4-dihydro-3H-1,2,4-triazol-3-one derivatives and investigated their antimicrobial activities, indicating the compound's relevance in the development of new antimicrobial agents Bektaş et al., 2007. Similarly, Lazareva et al. (2017) explored the interaction of N-(2-hydroxyphenyl)acetamide with methyl(organyl)dichlorosilanes leading to the formation of silaheterocyclic benzoxazasiloles, emphasizing the compound's role in the creation of heterocyclic structures Lazareva et al., 2017.

Applications in Corrosion Inhibition and Material Science

In the realm of corrosion inhibition and material science, research by Wei-hua Li et al. (2007) on the synthesis of triazole derivatives as inhibitors for mild steel corrosion in acid media underscores the compound's significance in developing new corrosion inhibitors Wei-hua Li et al., 2007. This application is critical for industries looking to protect infrastructure and machinery against corrosive damage.

Biological and Pharmacological Research

From a biological and pharmacological perspective, the synthesis of compounds like this compound has been instrumental in exploring new treatments and understanding biological mechanisms. Kumar et al. (2019) synthesized N-aryl substituted phenyl acetamide analogs of 3-methyl-[1,2,4] triazolo[3,4-a] phthalazines and evaluated their anticancer and antimicrobial activity, demonstrating the compound's relevance in drug discovery and pharmaceutical research Kumar et al., 2019.